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Compound of Interest

Compound Name: 2-Allyl-4-bromophenol
CAS No.: 13997-74-5
Cat. No.: B1295730

Get Quote

Structural Identity, Synthetic Architecture, and
Pharmacophore Applications
Executive Summary

This guide provides a comprehensive technical analysis of 2-Allyl-4-bromophenol, a critical
intermediate in the synthesis of dihydrobenzofurans and other heterocyclic pharmacophores.
While often simplified in catalogs, the molecule represents a classic study in regioselective
functionalization via the Claisen rearrangement. This document details its IUPAC
nomenclature, industrial-standard synthesis protocols, spectroscopic validation, and
downstream utility in drug discovery.

Part 1: Nomenclature and Structural Identity

Precise nomenclature is the bedrock of chemical reproducibility. While "2-Allyl-4-
bromophenol” is the common trade name, the rigorous IUPAC designation follows the priority
rules where the hydroxyl group defines the parent structure (phenol).
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Identifier Type Designation Notes

Preferred IUPAC Name (PIN).

4-Bromo-2-(prop-2-en-1- [1] "Allyl" is retained but
IUPAC Name . .
yl)phenol systematic naming uses prop-
2-en-1-yl.
i Unique numerical identifier for
CAS Registry Number 13997-74-5 )
database retrieval.[1]
Molecular Formula MW: 213.07 g/mol
Machine-readable string for
SMILES OC1=C(CC=C)C=C(Br)C=C1

chemoinformatics.[1][2][3]

Structural Analysis: The molecule features a 1,2,4-trisubstituted benzene ring. The ortho
positioning of the allyl group relative to the hydroxyl is chemically significant; it indicates the
molecule is likely the product of a [3,3]-sigmatropic rearrangement (Claisen) rather than direct
electrophilic aromatic substitution, which would typically favor para selectivity or poly-
substitution.

Part 2: Synthetic Architecture & Experimental Protocol

The most robust route to high-purity 2-Allyl-4-bromophenol is the Claisen Rearrangement of
4-bromophenyl allyl ether. Direct allylation of 4-bromophenol is discouraged due to poor
regioselectivity (C-alkylation vs O-alkylation mixtures).

Phase 1: Precursor Synthesis (Williamson Ether Synthesis)

Objective: Synthesize 4-bromophenyl allyl ether.
» Reagents: 4-Bromophenol (1.0 eq), Allyl bromide (1.2 eq), Potassium Carbonate (

, 2.0 eq).

e Solvent: Acetone (reagent grade) or Acetonitrile.

e Protocol:
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o Dissolve 4-bromophenol in acetone.
o Add anhydrous

to deprotonate the phenol (formation of phenoxide).

o Add allyl bromide dropwise to control exotherm.
o Reflux for 4—6 hours. Monitor by TLC (Hexane:EtOAc 9:1).

o Workup: Filter inorganic salts, concentrate filtrate, and wash with NaOH (to remove

unreacted phenol).

Phase 2: Thermodynamic Rearrangement (The Claisen Step)

Objective: Convert the ether to the ortho-allyl phenol.
o Reagents: 4-Bromophenyl allyl ether (neat) or in high-boiling solvent (N,N-dimethylaniline).
o Mechanism: Concerted [3,3]-sigmatropic rearrangement followed by tautomerization.
» Protocol:
o Heat the ether precursor to 190°C-200°C under Argon atmosphere.

o Critical Control Point: The reaction is exothermic. If running neat (solvent-free), ensure
rigorous temperature control to prevent polymerization.

o Duration: 4-12 hours.

o Purification: Vacuum distillation or Column Chromatography (Silica gel, Hexane:EtOAc
gradient).

Mechanistic Visualization

The following diagram illustrates the transformation logic, highlighting the concerted transition
state that guarantees ortho regiochemistry.
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Figure 1: Synthetic pathway via Williamson Ether Synthesis followed by Claisen
Rearrangement.[1]

Part 3: Structural Characterization (Quality Control)

Validation of the synthesized compound requires confirming the presence of the allyl group and
the specific substitution pattern on the aromatic ring.

Diagnhostic NMR Signals

The following table outlines the expected

-NMR shifts (in

) that confirm the structure.
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Approx.[1][4]
i Diagnostic
Moiety Proton Type [5] Shift ( Multiplicity » Ig
alue
ppm)
Doublet ( Connects allyl to
Al 50_50 Multiplet ( Distinctive
Y (Terminal) ' ' ) alkene termini.
Vinyl proton;
Multiplet ( Y I'p 10 both
_ coupling to bo
Allyl (Internal) 59-6.0 )
groups.
) Exchangeable
Singlet ( ]
Phenol 50-55 with
, broad)
o . Doublet ( Shielded by OH
romatic (Ortho to OH) : ) group.
) ) Deshielded by
Aromatic 71-7.3 Multiplet

Bromine.

Interpretation: The loss of the O-methylene signal (usually ~4.5 ppm in the ether precursor) and
the appearance of the C-methylene signal (~3.35 ppm) is the primary indicator that the
rearrangement was successful [1].

Part 4: Applications in Pharmacophore Development

2-Allyl-4-bromophenol is not merely an end-product; it is a "privileged scaffold" for generating
oxygen heterocycles.

1. Dihydrobenzofuran Synthesis
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The primary application in drug discovery is the cyclization to 5-bromo-2-methyl-2,3-
dihydrobenzofuran.

» Method: Treatment with Lewis acids or hydroboration/oxidation sequences.

e Relevance: Benzofuran derivatives possess significant biological activities, including anti-
arrhythmic (e.g., Amiodarone analogs) and antimicrobial properties.

2. Palladium-Catalyzed Cross-Coupling

The bromine atom at the C4 position serves as a handle for Suzuki-Miyaura or Buchwald-
Hartwig couplings, allowing medicinal chemists to extend the carbon skeleton after establishing
the allyl-phenol core.

Workflow: From Reactant to Validated Scaffold
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Figure 2: Operational workflow from synthesis to pharmacophore generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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